Cas no 1006952-53-9 (1-(butan-2-yl)-3-nitro-1H-pyrazole)

• Product Name: 1-(butan-2-yl)-3-nitro-1H-pyrazole
• CAS No: 1006952-53-9
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD08559059
• CID: 3060835
• PubChem ID: 19576780
• Update Time: 2025-06-18

1-(butan-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-3-nitro-1H-pyrazole
• AKOS015922049
• MFCD08559059
• EN300-231198
• 1-butan-2-yl-3-nitropyrazole
• AKOS000319210
• STK351522
• 1-SEC-BUTYL-3-NITRO-1H-PYRAZOLE
• 1006952-53-9
• 3-NITRO-1-(SEC-BUTYL)PYRAZOLE

• MDL： MFCD08559059
• Inchi： 1S/C7H11N3O2/c1-3-6(2)9-5-4-7(8-9)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： XZAWWVYDCUUBME-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN(C(C)CC)N=1)=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų